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Compound of Interest

Compound Name: (-)-Lyoniresinol

Cat. No.: B1631136 Get Quote

Essential Safety and Handling Guide for (-)-
Lyoniresinol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (-)-)-Lyoniresinol in a laboratory setting. The following information is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Hazard Identification and Classification
(-)-Lyoniresinol is classified with the following hazards. This information is critical for risk

assessment and the implementation of appropriate safety measures.
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Hazard Category GHS Classification Signal Word Hazard Statement

Health Hazards
Skin Sensitization,

Category 1
Warning

H317: May cause an

allergic skin reaction.

Germ Cell

Mutagenicity,

Category 2

Warning

H341: Suspected of

causing genetic

defects.

Carcinogenicity,

Category 2
Warning

H351: Suspected of

causing cancer.

Environmental

Hazards

Acute Aquatic Hazard,

Category 3
-

H402: Harmful to

aquatic life.

Chronic Aquatic

Hazard, Category 4
-

H413: May cause long

lasting harmful effects

to aquatic life.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to minimizing exposure. The following

table outlines the required PPE for handling (-)-Lyoniresinol.
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Body Part Required PPE Standard/Specification

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Skin/Hands
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Follow manufacturer's

specifications for breakthrough

time and permeation rate.

Body

Protective clothing, such as a

lab coat or a disposable suit, to

prevent skin contact.

Choose body protection based

on the concentration and

amount of the substance being

handled.[1]

Respiratory

Use a NIOSH-approved

respirator or equivalent if

ventilation is inadequate or for

handling large quantities.

Required when engineering

controls are not sufficient to

maintain airborne

concentrations below exposure

limits.

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Engineering Controls:

Handle (-)-Lyoniresinol in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Ensure eyewash stations and safety showers are readily accessible in the immediate work

area.

Safe Handling Practices:

Preparation: Before handling, ensure all required PPE is inspected and properly worn.
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Dispensing: Avoid creating dust. If working with a powdered form, use techniques that

minimize aerosolization.

Contamination: Prevent contact with skin and eyes.[2] Avoid breathing dust or vapors.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[2]

Keep away from incompatible materials.

Emergency and First Aid Protocols
In the event of an exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes. Seek medical attention if

irritation or an allergic reaction develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]
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Disposal Plan
Dispose of (-)-Lyoniresinol and contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Waste Collection: Collect waste in a designated, labeled, and sealed container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials

should be disposed of as hazardous waste.

Disposal Route: Dispose of contents and container to an approved waste disposal plant. Do

not allow the chemical to enter drains, as it is harmful to aquatic life.[2]

Workflow for Safe Handling of (-)-Lyoniresinol
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Preparation Phase

Handling Phase

Disposal & Decontamination Phase

Assess Risks:
- Review SDS

- Identify Hazards

Select Appropriate PPE:
- Gloves

- Lab Coat
- Eye Protection

Verify Engineering Controls:
- Fume Hood Operational

- Eyewash/Shower Accessible

Don PPE Correctly

Proceed to Handling

Handle (-)-Lyoniresinol
in Fume Hood

Avoid Dust Generation
and Skin/Eye Contact

Segregate Waste:
- Solid vs. Liquid

- Sharps

Proceed to Disposal

Dispose of Waste in
Labeled, Sealed Containers

Doff and Dispose of
Contaminated PPE

Thoroughly Wash Hands
and Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-Lyoniresinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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